(3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid

• IUPAC Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-[(2-propan-2-ylsulfanylacetyl)amino]acetic acid
• InChI: InChI=1S/C12H19N3O3S/c1-6(2)19-5-9(16)13-11(12(17)18)10-7(3)14-15-8(10)4/h6,11H,5H2,1-4H3,(H,13,16)(H,14,15)(H,17,18)
• InChI Key: YLVCZFJMEDOGTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(C(=O)O)NC(=O)CSC(C)C
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol

Description

(3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid, also known as DMPAIA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPAIA is a pyrazole derivative that has been synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of (3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid is not fully understood. However, it has been suggested that this compound may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound may also interact with other proteins and enzymes, leading to its observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in preclinical studies. It has also been shown to have antioxidant and neuroprotective effects. In addition, this compound has been shown to have potential applications in the treatment of cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. In addition, this compound has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent. However, one limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid. One direction is the further investigation of its anti-inflammatory and analgesic effects, which may lead to the development of new therapies for inflammatory diseases and pain management. Another direction is the study of its potential applications in the treatment of cancer and neurodegenerative diseases. Finally, the use of this compound as a building block for the synthesis of novel materials with potential applications in electronics and photonics is an area of interest for materials science researchers.
Conclusion:
In conclusion, this compound is a pyrazole derivative that has gained attention in the scientific community due to its potential applications in various fields. Its relatively simple synthesis method and promising results in preclinical studies make it an attractive compound for further investigation. However, more research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

(3,5-dimethyl-1H-pyrazol-4-yl){[(isopropylthio)acetyl]amino}acetic acid has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been studied as a potential anti-inflammatory agent and has shown promising results in preclinical studies. In biochemistry, this compound has been used as a tool to study protein-ligand interactions and enzyme kinetics. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronics and photonics.